Cas no 20186-99-6 (2-(diethylamino)quinazolin-4(1H)-one)

• Product Name: 2-(diethylamino)quinazolin-4(1H)-one
• CAS No: 20186-99-6
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 909200
• PubChem ID: 135440561
• Update Time: 2025-04-19

2-(diethylamino)quinazolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(diethylamino)quinazolin-4(1H)-one
• 2-(diethylamino)-1H-quinazolin-4-one
• 20186-99-6
• NSC403391
• NSC-403391
• DTXSID00323226

• Inchi： 1S/C12H15N3O/c1-3-15(4-2)12-13-10-8-6-5-7-9(10)11(16)14-12/h5-8H,3-4H2,1-2H3,(H,13,14,16)
• InChI Key： KMTVAGRTDMADBO-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=C(N1)N(CC)CC

Computed Properties

• Exact Mass: 217.12165
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• PSA: 44.7